Cas no 61457-48-5 (3(2H)-Isothiazolone, 2-(2-bromoethyl)-, hydrobromide)

• Product Name: 3(2H)-Isothiazolone, 2-(2-bromoethyl)-, hydrobromide
• CAS No: 61457-48-5
• MF: C₅H₇Br₂NOS
• MW: 288.988178491592
• CID: 478551
• PubChem ID: 12318304
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 2-(2-bromoethyl)-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-(2-bromoethyl)-, hydrobromide
• 2-(2-bromoethyl)-1,2-thiazol-3-one,hydrobromide
• 61457-48-5
• DTXSID60488067
• 2-(2-Bromoethyl)-1,2-thiazol-3(2H)-one--hydrogen bromide (1/1)

• Inchi： 1S/C5H6BrNOS.BrH/c6-2-3-7-5(8)1-4-9-7;/h1,4H,2-3H2;1H
• InChI Key： ZDVFFLBUGHDBRG-UHFFFAOYSA-N
• SMILES： BrCCN1C(C=CS1)=O.Br

Computed Properties

• Exact Mass: 286.86151
• Monoisotopic Mass: 286.86151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31